Cas no 863006-77-3 (ethyl 4-(4-bromophenyl)carbamoyl-1-ethyl-3,5-dimethyl-1H-pyrrole-2-carboxylate)

• Product Name: ethyl 4-(4-bromophenyl)carbamoyl-1-ethyl-3,5-dimethyl-1H-pyrrole-2-carboxylate
• CAS No: 863006-77-3
• MF: C₁₈H₂₁BrN₂O₃
• MW: 393.274944067001
• CID: 5914493
• PubChem ID: 20879106
• Update Time: 2025-05-20

ethyl 4-(4-bromophenyl)carbamoyl-1-ethyl-3,5-dimethyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-bromophenyl)carbamoyl-1-ethyl-3,5-dimethyl-1H-pyrrole-2-carboxylate
• F0672-0611
• ethyl 4-[(4-bromophenyl)carbamoyl]-1-ethyl-3,5-dimethylpyrrole-2-carboxylate
• ethyl 4-((4-bromophenyl)carbamoyl)-1-ethyl-3,5-dimethyl-1H-pyrrole-2-carboxylate
• AKOS001510727
• 863006-77-3
• ethyl 4-[(4-bromophenyl)carbamoyl]-1-ethyl-3,5-dimethyl-1H-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylic acid, 4-[[(4-bromophenyl)amino]carbonyl]-1-ethyl-3,5-dimethyl-, ethyl ester

• Inchi： 1S/C18H21BrN2O3/c1-5-21-12(4)15(11(3)16(21)18(23)24-6-2)17(22)20-14-9-7-13(19)8-10-14/h7-10H,5-6H2,1-4H3,(H,20,22)
• InChI Key： LCFLHRJYAWWBPJ-UHFFFAOYSA-N
• SMILES： N1(CC)C(C)=C(C(NC2=CC=C(Br)C=C2)=O)C(C)=C1C(OCC)=O

Computed Properties

• Exact Mass: 392.07356g/mol
• Monoisotopic Mass: 392.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 456.6±45.0 °C(Predicted)
• pka: 12.78±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on ethyl 4-(4-bromophenyl)carbamoyl-1-ethyl-3,5-dimethyl-1H-pyrrole-2-carboxylate

Ethyl 4-(4-Bromophenyl)Carbamoyl-1-Ethyl-3,5-Dimethyl-1H-Pyrrole-2-Carboxylate: A Comprehensive Overview

Ethyl 4-(4-bromophenyl)carbamoyl-1-ethyl-3,5-dimethyl-1H-pyrrole-2-carboxylate, with CAS No 863006-77-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyrrole ring substituted with ethyl and methyl groups, as well as a bromophenyl carbamoyl group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and advanced materials.

The molecular structure of ethyl 4-(4-bromophenyl)carbamoyl-1-ethyl-3,5-dimethyl-1H-pyrrole-2-carboxylate is notable for its aromaticity and substituent diversity. The pyrrole ring serves as a central scaffold, providing stability and reactivity depending on the substituents attached. The presence of the bromophenyl group introduces electronic effects that can influence the molecule's interactions with biological systems or other chemical entities. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of compounds, making this molecule a promising candidate for drug development.

One of the key areas of research involving this compound is its potential as a precursor in the synthesis of bioactive molecules. Scientists have explored its ability to undergo various transformations, such as nucleophilic substitutions and condensation reactions, to yield derivatives with enhanced biological activity. For instance, researchers have successfully synthesized analogs that exhibit potent anti-inflammatory and antioxidant properties, opening new avenues for therapeutic interventions.

In addition to its role in medicinal chemistry, ethyl 4-(4-bromophenyl)carbamoyl-1-ethyl-3,5-dimethyl-1H-pyrrole-2-carboxylate has also been investigated for its applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this field have demonstrated that such compounds can be integrated into thin-film transistors and light-emitting diodes, showcasing their potential for next-generation electronic devices.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and industrial applications. The use of modern analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, has been instrumental in confirming the compound's structure and verifying its purity.

From an environmental perspective, ethyl 4-(4-bromophenyl)carbamoyl-1-ethyl-3,5-dimethyl-1H-pyrrole-2-carboxylate has been studied for its biodegradability and eco-toxicological effects. Initial findings suggest that under controlled conditions, the compound exhibits moderate biodegradation rates, which aligns with current regulatory standards for chemical safety. However, further research is required to fully understand its long-term impact on ecosystems.

In conclusion, ethyl 4-(4-bromophenyl)carbamoyl-1-ethyl-3,5-dimethyl-1H-pyrrole-2-carboxylate (CAS No 863006773) stands out as a multifaceted compound with significant potential across various scientific domains. Its structural complexity and functional diversity make it an invaluable tool for researchers seeking to develop innovative solutions in medicine and materials science.